Cas no 2227859-31-4 ((1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• CAS No: 2227859-31-4
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 6344380
• PubChem ID: 165636004
• Update Time: 2025-08-05

(1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol
• 2227859-31-4
• EN300-1978066

• Inchi： 1S/C8H8ClNO3/c1-5(11)8-6(9)3-2-4-7(8)10(12)13/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： ODWVMLRLFUHLGG-RXMQYKEDSA-N
• SMILES： ClC1=CC=CC(=C1[C@@H](C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol

Introduction to (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 2227859-31-4)

Introduction

(1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol, also known by its CAS registry number CAS No. 2227859-31-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule is characterized by its chiral structure, which plays a crucial role in its biological activity and potential applications. The compound consists of a chlorine atom at the 2-position and a nitro group at the 6-position on the phenyl ring, with an ethanol group attached to the carbon atom in the R configuration. These functional groups contribute to its unique chemical properties and reactivity.

Structural Features and Synthesis

The synthesis of (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol involves a series of carefully designed organic reactions, including nucleophilic substitution, oxidation, and reduction processes. The chiral center at the ethanol group is critical for its stereochemical properties, which are often exploited in asymmetric synthesis. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound, reducing costs and improving yields.

Physical and Chemical Properties

(1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol exhibits distinct physical and chemical properties due to its functional groups. The presence of the nitro group imparts strong electron-withdrawing effects, making the molecule highly reactive in certain chemical transformations. The chlorine atom, on the other hand, contributes to both electronic and steric effects, influencing the molecule's solubility and stability. Its melting point, boiling point, and solubility in various solvents have been extensively studied to optimize its use in different applications.

Applications in Organic Synthesis

This compound serves as an important intermediate in organic synthesis, particularly in the construction of complex molecules with chiral centers. Its ability to undergo various nucleophilic substitutions and eliminations makes it a versatile building block for synthesizing pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.

Biological Activity and Pharmacological Potential

The biological activity of (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol has been a focal point of recent research. Preclinical studies suggest that this compound exhibits promising pharmacological properties, including antioxidant activity and potential anti-neurodegenerative effects. Its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting neurodegenerative diseases such as Alzheimer's disease.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the biodegradation of (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to assess its long-term ecological effects and ensure safe handling practices.

Conclusion

In summary, (1R)-1-(2-chloro-6-nitrophenyl)ethan-1-ol (CAS No. 2227859-31) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, reactivity, and biological activity position it as a valuable tool in organic synthesis and drug discovery. Continued research into its properties will undoubtedly unlock new applications and contribute to advancements in chemistry and pharmacology.